Cas no 133849-24-8 (N- -palmitoyllysine)

N- -palmitoyllysine structure
N- -palmitoyllysine structure
Product Name:N- -palmitoyllysine
CAS No:133849-24-8
MF:C22H44N2O3
MW:384.596366882324
CID:2065748
PubChem ID:9821462
Update Time:2025-04-21

N- -palmitoyllysine Chemical and Physical Properties

Names and Identifiers

    • N- -palmitoyllysine
    • N-palmitoyllysine
    • Nalpha -palmitoyl-lysine
    • Nalpha-palmitoyl-lysine
    • palmitoyl-lysine
    • Sidipin B
    • n-palmitoyl lysine
    • SCHEMBL1245563
    • 6-amino-2-(hexadecanoylamino)hexanoic acid
    • 133849-24-8
    • CHEBI:231102
    • palmitoyllysine
    • Inchi: 1S/C22H44N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-18-21(25)24-20(22(26)27)17-15-16-19-23/h20H,2-19,23H2,1H3,(H,24,25)(H,26,27)
    • InChI Key: OLDGKSQBWGEFNM-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCCCC)NC(C(=O)O)CCCCN

Computed Properties

  • Exact Mass: 384.33519327Da
  • Monoisotopic Mass: 384.33519327Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 20
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 92.4Ų
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